Cas no 7321-56-4 (Benzene, 1-methyl-2-(methylsulfinyl)-)

• Product Name: Benzene, 1-methyl-2-(methylsulfinyl)-
• CAS No: 7321-56-4
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 542836
• PubChem ID: 5324188
• Update Time: 2025-04-19

Benzene, 1-methyl-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-2-(methylsulfinyl)-
• 1-methyl-2-methylsulfinylbenzene
• 1-Methyl-2-(methylsulfinyl)benzene
• Methyl 2-methylphenyl sulfoxide
• SCHEMBL1642155
• DTXSID70415889
• 7321-56-4
• o-tolyl methyl sulfoxide

• Inchi： 1S/C8H10OS/c1-7-5-3-4-6-8(7)10(2)9/h3-6H,1-2H3
• InChI Key： FMFAHVFEPAMZQL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 289.9°C at 760 mmHg
• Flash Point: 129.1°C
• Refractive Index: 1.59
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides